4-Bromo-5-fluoro-N,N-dimethylpyridin-2-amine

• Molecular Formula: C7H8BrFN2
• Molecular Weight: 219.05 g/mol
• IUPAC Name: 4-bromo-5-fluoro-N,N-dimethylpyridin-2-amine
• InChI: InChI=1S/C7H8BrFN2/c1-11(2)7-3-5(8)6(9)4-10-7/h3-4H,1-2H3
• InChI Key: UNIULFVNWBOXHA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=C(C(=C1)Br)F

Description

4-Bromo-5-fluoro-N,N-dimethylpyridin-2-amine is a heterocyclic aromatic compound that contains both bromine and fluorine substituents on a pyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-5-fluoro-N,N-dimethylpyridin-2-amine typically involves multi-step reactions starting from commercially available pyridine derivatives. One common method includes:

Bromination: Introduction of a bromine atom to the pyridine ring.

Fluorination: Substitution of a hydrogen atom with a fluorine atom.

Dimethylation: Introduction of two methyl groups to the nitrogen atom.

Industrial Production Methods

Industrial production of this compound may involve large-scale bromination and fluorination reactions under controlled conditions to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-5-fluoro-N,N-dimethylpyridin-2-amine can undergo various chemical reactions, including:

Substitution Reactions: Both nucleophilic and electrophilic substitution reactions can occur due to the presence of bromine and fluorine atoms.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different products.

Coupling Reactions: It can participate in coupling reactions such as Suzuki and Heck reactions to form more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium hydroxide or potassium tert-butoxide.

Electrophilic Substitution: Reagents like bromine or chlorine.

Oxidation: Reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can lead to the formation of various substituted pyridines, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

4-Bromo-5-fluoro-N,N-dimethylpyridin-2-amine has several scientific research applications:

Medicinal Chemistry: It is used as a building block in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Agrochemicals: The compound is used in the development of pesticides and herbicides.

Material Science: It is used in the synthesis of advanced materials with specific electronic and optical properties.

Biological Research: The compound is used in studies related to enzyme inhibition and receptor binding.

Mechanism of Action

The mechanism of action of 4-Bromo-5-fluoro-N,N-dimethylpyridin-2-amine involves its interaction with specific molecular targets such as enzymes or receptors. The presence of bromine and fluorine atoms can enhance its binding affinity and selectivity towards these targets. The compound can modulate various biochemical pathways, leading to its observed effects.

Comparison with Similar Compounds

Similar Compounds

• 4-Bromo-5-fluoropyridine
• 4-Bromo-2-fluoropyridine
• 5-Bromo-2-fluoropyridine
• 4-Bromo-5-chloropyridine

Uniqueness

4-Bromo-5-fluoro-N,N-dimethylpyridin-2-amine is unique due to the presence of both bromine and fluorine atoms on the pyridine ring along with the dimethylamino group. This combination of substituents imparts distinct chemical properties and reactivity, making it valuable for specific applications in medicinal chemistry and material science.